Characteristic components in TCM Standards
  • 2,3-Butanediol
    2,3-Butanediol
    • Cat. No.:
    • B046004
    • CAS No.:
    • 513-85-9
    • Molecular Formula:
    • C4H10O2
    • Molecular Weight:
    • 90.12 g/mol
    Description
    Butane-2,3-diol is a butanediol in which hydroxylation is at C-2 and C-3. It is a butanediol, a glycol and a secondary alcohol.
    The Panel also concluded that the available data are insufficient to make a dete...
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  • Camphor
    Camphor
    • Cat. No.:
    • B046023
    • CAS No.:
    • 76-22-2
    • Molecular Formula:
    • C10H16O
    • Molecular Weight:
    • 152.23 g/mol
    Description
    Camphor appears as a colorless or white colored crystalline powder with a strong mothball-like odor. About the same density as water. Emits flammable vapors above 150 °F. Used to make moth proofings, pharmaceuti...
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  • (8)-Shogaol
    (8)-Shogaol
    • Cat. No.:
    • B168885
    • CAS No.:
    • 104186-07-4
    • Molecular Formula:
    • C19H28O3
    • Molecular Weight:
    • 304.4 g/mol
    Description
    [8]-Shogaol is a monomethoxybenzene, an enone and a member of phenols.
    (8)-Shogaol has been reported in Zingiber officinale with data available.
    isolated from ginger;  structure in first source...
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  • Irinotecan
    Irinotecan
    • Cat. No.:
    • B193450
    • CAS No.:
    • 100286-90-6
    • Molecular Formula:
    • C33H38N4O6
    • Molecular Weight:
    • 586.7 g/mol
    Description
    Irinotecan is a member of the class of pyranoindolizinoquinolines that is the carbamate ester obtained by formal condensation of the carboxy group of [1,4'-bipiperidine]-1'-carboxylic acid with the phenolic hydr...
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  • Polygalaxanthone III
    Polygalaxanthone III
    • Cat. No.:
    • B242646
    • CAS No.:
    • 162857-78-5
    • Molecular Formula:
    • C25H28O15
    • Molecular Weight:
    • 568.5 g/mol
    Description
    Polygalaxanthone III is a member of xanthones.
    Polygalaxanthone III has been reported in Polygala tenuifolia and Polygala sibirica with data available.
    a xanthone C-glycoside;  from the roots of Polyg...
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  • Loureirin A
    Loureirin A
    • Cat. No.:
    • B1233849
    • CAS No.:
    • 119425-89-7
    • Molecular Formula:
    • C17H18O4
    • Molecular Weight:
    • 286.32 g/mol
    Description
    Loureirin A has been reported in Dracaena cochinchinensis, Soymida febrifuga, and Garcinia dulcis with data available.
    a biologically active component of longxuejie, prepared from Dracaena cochinchinensis;&nb...
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  • Bufalin
    Bufalin
    • Cat. No.:
    • B1668032
    • CAS No.:
    • 465-21-4
    • Molecular Formula:
    • C24H34O4
    • Molecular Weight:
    • 386.5 g/mol
    Description
    Bufalin is a 14beta-hydroxy steroid that is bufan-20,22-dienolide having hydroxy substituents at the 5beta- and 14beta-positions. It has been isolated from the skin of the toad Bufo bufo. It has a role as an ant...
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  • Resibufogenin
    Resibufogenin
    • Cat. No.:
    • B1668039
    • CAS No.:
    • 465-39-4
    • Molecular Formula:
    • C24H32O4
    • Molecular Weight:
    • 384.5 g/mol
    Description
    Bufogenin is a steroid lactone of Chan su (toad venom), a Chinese medicine obtained from the skin venom gland of toads. A specific Na/K-ATPase protein inhibitor, it is used as a cardiotonic and central nervous s...
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  • Menthone
    Menthone
    • Cat. No.:
    • B1676203
    • CAS No.:
    • 89-80-5
    • Molecular Formula:
    • C10H18O
    • Molecular Weight:
    • 154.25 g/mol
    Description
    (-)-menthone is a menthone that is cyclohexanone substituted by a methyl and an isopropyl group at positions 5 and 2 respectively (the 2S,5R-stereoisomer). It is an enantiomer of a (+)-menthone.
    Menthone has ...
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  • Sophoricoside
    Sophoricoside
    • Cat. No.:
    • B7754667
    • CAS No.:
    • 100455-45-6
    • Molecular Formula:
    • C21H20O10
    • Molecular Weight:
    • 432.4 g/mol
    Description
    Sophoricoside is an isoflavonoid and an acrovestone.
    sophoricoside is a natural product found in Oxytropis falcata, Lupinus polyphyllus, and other organisms with data available....
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